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Compound of Interest

Compound Name: 4-Iodophenyl acetate

Cat. No.: B1267032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 4-Iodophenyl acetate. The information herein is intended to support

researchers, scientists, and professionals in the field of drug development in ensuring the

integrity and reliability of this compound in their studies. This document outlines potential

degradation pathways, recommended stability testing protocols based on international

guidelines, and best practices for storage and handling.

Chemical Profile and General Stability
4-Iodophenyl acetate is an aromatic ester containing a carbon-iodine bond. Its stability is

primarily influenced by the lability of the ester functional group and the potential for reactions

involving the iodo-substituted phenyl ring. Like many acetate esters, it is susceptible to

hydrolysis, and the presence of the iodine atom may introduce sensitivity to light.

General Storage Recommendations: To maintain the integrity of 4-Iodophenyl acetate, it

should be stored in a cool, dry, and well-ventilated area. It is crucial to protect the compound

from light and moisture. Containers should be tightly sealed and stored away from incompatible

materials such as strong oxidizing agents, acids, and bases.
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Based on the chemical structure of 4-Iodophenyl acetate, several degradation pathways can

be anticipated under stress conditions. Understanding these pathways is critical for developing

stability-indicating analytical methods and for defining appropriate storage conditions.

Hydrolysis
The ester linkage in 4-Iodophenyl acetate is susceptible to hydrolysis, which can be catalyzed

by both acidic and basic conditions. This reaction would yield 4-Iodophenol and acetic acid.

The rate of hydrolysis is expected to be pH-dependent.

Photodegradation
Aromatic iodine compounds can be sensitive to light, particularly in the UV region.

Photodegradation may involve the cleavage of the carbon-iodine bond, potentially leading to

the formation of radical species and subsequent secondary degradation products.

Thermal Degradation
At elevated temperatures, 4-Iodophenyl acetate may undergo thermal decomposition. For

phenyl acetates, thermal degradation can lead to the formation of a phenol and ketene.

A conceptual overview of the potential degradation pathways is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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